Cas no 1512113-65-3 (Ethyl 3-amino-3-cyclohexylbutanoate)

• Product Name: Ethyl 3-amino-3-cyclohexylbutanoate
• CAS No: 1512113-65-3
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5054471
• PubChem ID: 75356328
• Update Time: 2025-06-12

Ethyl 3-amino-3-cyclohexylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-cyclohexylbutanoate
• Ethyl 3-amino-3-cyclohexylbutanoate

• Inchi： 1S/C12H23NO2/c1-3-15-11(14)9-12(2,13)10-7-5-4-6-8-10/h10H,3-9,13H2,1-2H3
• InChI Key： AZKHYVVOGIYWTL-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C1CCCCC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 3-amino-3-cyclohexylbutanoate

Ethyl 3-amino-3-cyclohexylbutanoate (CAS No. 1512113-65-3): A Comprehensive Overview

Ethyl 3-amino-3-cyclohexylbutanoate, identified by its chemical abstracts service number CAS No. 1512113-65-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of Ethyl 3-amino-3-cyclohexylbutanoate consists of a cyclohexyl group attached to a butanoate backbone, with an amino functional group at the third carbon position, making it a versatile intermediate in synthetic chemistry.

The synthesis and characterization of Ethyl 3-amino-3-cyclohexylbutanoate have been subjects of extensive research. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which is crucial for its application in various biochemical pathways. The cyclohexyl moiety contributes to the steric hindrance and lipophilicity of the molecule, which can be exploited in designing drugs with improved pharmacokinetic properties. Additionally, the presence of the amino group provides a site for further functionalization, allowing for the creation of more complex derivatives with tailored biological activities.

In the realm of pharmaceutical research, Ethyl 3-amino-3-cyclohexylbutanoate has been investigated for its potential role in modulating enzymatic pathways and interacting with biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain signaling. The cyclohexyl ring's ability to engage in hydrophobic interactions with target proteins makes it a promising scaffold for developing novel therapeutic agents. Furthermore, the amino group can be utilized to link with other pharmacophores, enhancing the compound's binding affinity and selectivity.

Recent publications have highlighted the use of Ethyl 3-amino-3-cyclohexylbutanoate as a key intermediate in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while overcoming their limitations, such as poor stability and bioavailability. The structural features of Ethyl 3-amino-3-cyclohexylbutanoate make it an ideal candidate for constructing peptidomimetic analogs that can interact with peptide receptors without eliciting off-target effects. This has opened up new avenues for drug discovery, particularly in the treatment of neurological disorders and infectious diseases.

The biochemical properties of Ethyl 3-amino-3-cyclohexylbutanoate have also been explored in terms of its metabolic stability and biodistribution. Research indicates that this compound exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms. Additionally, preliminary studies suggest that it undergoes slow metabolism in vivo, allowing for prolonged half-life and sustained therapeutic effects. These characteristics make it a valuable candidate for further development into a drug candidate.

In conclusion, Ethyl 3-amino-3-cyclohexylbutanoate (CAS No. 1512113-65-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover its potential applications in drug development, particularly in modulating enzymatic pathways and designing peptidomimetic analogs. As our understanding of its biochemical properties evolves, so too does its potential to contribute to the next generation of pharmaceutical innovations.